2-methyl-2-phenoxy-1-[4-(2H-tetrazol-5-ylmethyl)piperidin-1-yl]propan-1-one

• IUPAC Name: 2-methyl-2-phenoxy-1-[4-(2H-tetrazol-5-ylmethyl)piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C17H23N5O2/c1-17(2,24-14-6-4-3-5-7-14)16(23)22-10-8-13(9-11-22)12-15-18-20-21-19-15/h3-7,13H,8-12H2,1-2H3,(H,18,19,20,21)
• InChI Key: WGWNNNQOIKWYCH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)N1CCC(CC1)CC2=NNN=N2)OC3=CC=CC=C3
• Molecular Formula: C17H23N5O2
• Molecular Weight: 329.4 g/mol

Description

2-methyl-2-phenoxy-1-[4-(2H-tetrazol-5-ylmethyl)piperidin-1-yl]propan-1-one is a synthetic compound that belongs to the class of tetrazole-containing piperidine derivatives. It has been the subject of scientific research due to its potential applications in various fields, including medicinal chemistry and material science.

Mechanism of Action

The mechanism of action of 2-methyl-2-phenoxy-1-[4-(2H-tetrazol-5-ylmethyl)piperidin-1-yl]propan-1-one is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes or signaling pathways involved in disease processes. Further studies are needed to elucidate its mechanism of action.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and exhibit antimicrobial activity. In addition, it has also been found to have potential neuroprotective and cardioprotective effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-methyl-2-phenoxy-1-[4-(2H-tetrazol-5-ylmethyl)piperidin-1-yl]propan-1-one in lab experiments include its high potency and selectivity against disease targets, as well as its synthetic accessibility. However, its limitations include its potential toxicity and lack of comprehensive understanding of its mechanism of action.

Future Directions

There are several future directions for the scientific research of 2-methyl-2-phenoxy-1-[4-(2H-tetrazol-5-ylmethyl)piperidin-1-yl]propan-1-one. These include:
1. Further studies to elucidate its mechanism of action and identify new disease targets.
2. Development of new derivatives with improved potency, selectivity, and pharmacokinetic properties.
3. Investigation of its potential applications in other fields, such as material science and agriculture.
4. Evaluation of its safety and toxicity in preclinical and clinical studies.
5. Development of new synthetic methods for the preparation of this compound and its derivatives.

Synthesis Methods

The synthesis of 2-methyl-2-phenoxy-1-[4-(2H-tetrazol-5-ylmethyl)piperidin-1-yl]propan-1-one involves a multi-step process. The first step is the synthesis of 1-(4-(2H-tetrazol-5-ylmethyl)piperidin-1-yl)propan-1-one by reacting 4-(2H-tetrazol-5-ylmethyl)piperidine with propionyl chloride. The second step is the reaction of 1-(4-(2H-tetrazol-5-ylmethyl)piperidin-1-yl)propan-1-one with 2-methylphenoxyacetyl chloride to yield this compound.

Scientific Research Applications

2-methyl-2-phenoxy-1-[4-(2H-tetrazol-5-ylmethyl)piperidin-1-yl]propan-1-one has been studied for its potential applications in medicinal chemistry as a lead compound for the development of new drugs. It has been found to exhibit significant activity against various disease targets, including cancer, inflammation, and infectious diseases. In addition, it has also been investigated for its potential applications in material science, such as the synthesis of new polymers and materials.